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Compound of Interest

Compound Name:
Methyl 4-(Ethylamino)-3-

hydroxybenzoate

CAS No.: 1820609-04-8

Cat. No.: B1432751

Get Quote

Executive Summary & Chemical Profile
This guide mandates the protocol for the safe containment and disposal of Methyl 4-
(ethylamino)-3-hydroxybenzoate (CAS: 1820609-04-8). As a specialized pharmaceutical

intermediate, this compound requires strict adherence to organic hazardous waste protocols to

prevent environmental contamination and personnel exposure.

Chemical Identity:

Property Detail

Chemical Name Methyl 4-(ethylamino)-3-hydroxybenzoate

CAS Number 1820609-04-8

Molecular Formula C₁₀H₁₃NO₃

Molecular Weight 195.22 g/mol

Physical State Solid (Crystalline powder)
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| Solubility | Soluble in organic solvents (DMSO, Methanol); low water solubility.[1] |

Hazard Classification (GHS):

Signal Word:WARNING

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[2][3][4]

Pre-Disposal Handling & Segregation
Core Directive: Never dispose of this substance down the drain. It is an organic ester with

potential aquatic toxicity and must be treated via high-temperature incineration.

2.1 Personal Protective Equipment (PPE)
Before handling waste containers, ensure the following PPE is donned to prevent contact

dermatitis or inhalation of fine particulates.

Respiratory: N95 respirator or P100 HEPA filter if handling open powders outside a fume

hood.

Skin: Nitrile gloves (minimum thickness 0.11 mm). Double-glove if dissolving in penetrating

solvents like DMSO.

Eye: Chemical splash goggles (ANSI Z87.1 compliant).

2.2 Chemical Incompatibility & Segregation
To prevent unexpected exothermic reactions in the waste stream, segregate Methyl 4-
(ethylamino)-3-hydroxybenzoate from the following:

Strong Oxidizers: (e.g., Nitric acid, Perchlorates) – Risk of fire/explosion.
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Strong Bases: (e.g., Sodium Hydroxide) – Causes rapid hydrolysis of the ester and potential

heat generation.

Strong Acids: (e.g., Hydrochloric acid) – Protonation of the amine group; exothermic.

Waste Stream Decision Logic
Use the following logic to determine the correct waste stream for your specific experimental

situation.

Start: Identify Waste State

Is the waste Solid 
(Pure Powder)?

Is it in Solution?

No

Stream A: Solid Hazardous Waste
(Trace-contaminated debris included)

Yes

Identify Solvent Type

Stream B: Halogenated Organic
(e.g., DCM, Chloroform)

Contains Halogens

Stream C: Non-Halogenated Organic
(e.g., Methanol, Acetone, DMSO)

Flammable/Organic

Stream D: Aqueous Toxic
(>5% Water content)

Mostly Water

Click to download full resolution via product page

Figure 1: Waste Stream Segregation Logic for Methyl 4-(ethylamino)-3-hydroxybenzoate.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Debris)
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Applicability: Expired stock, weighing boat residues, contaminated paper towels.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original

amber glass container.

Transfer: Transfer the solid using a chemically inert spatula. Do not generate dust.[4]

Labeling: Attach a hazardous waste tag immediately.

Constituents: "Methyl 4-(ethylamino)-3-hydroxybenzoate" (Do not use abbreviations).[1]

[5]

Hazard Checkbox: Mark "Toxic" and "Irritant".

Closure: Screw the cap tightly. Tape the cap if the container will be transported through

public corridors.

Protocol B: Liquid Waste (Mother Liquors/Reaction Mixtures)
Applicability: Filtrates from synthesis, HPLC waste.

Compatibility Check: Ensure the solvent waste carboy is compatible with amines and esters.

pH Check: If the solution is highly acidic or basic, neutralize to pH 5–9 before adding to the

main organic waste carboy to prevent drum pressurization.

Segregation:

If dissolved in Dichloromethane (DCM) → Halogenated Waste.

If dissolved in Methanol/Ethyl Acetate → Non-Halogenated Waste.

Volume Limit: Fill containers only to 90% capacity to allow for thermal expansion.

Regulatory & Compliance Framework
5.1 Labeling Requirements (RCRA Compliance)
Under the Resource Conservation and Recovery Act (RCRA), "orphan containers" (unlabeled

bottles) are a major violation. Every container must contain:
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The words "Hazardous Waste".

Full Chemical Name (No formulas or structures).

Accumulation Start Date (The date the first drop of waste entered the bottle).

Generator Name/Room Number.

5.2 Final Destruction Method
The ultimate disposal method for Methyl 4-(ethylamino)-3-hydroxybenzoate is High-

Temperature Incineration.

Mechanism: Thermal oxidation at >1000°C destroys the organic aromatic ring and the amine

functionality, converting them to CO₂, H₂O, and NOₓ (scrubbed).

Prohibition: Never treat this waste via autoclaving (it is not biohazardous) or sewer

discharge.

Emergency Response: Spills
In the event of a spill during disposal transfer:

Isolate: Evacuate the immediate area (10 ft radius).

PPE: Don nitrile gloves, goggles, and N95 mask.

Containment:

Solid: Cover with wet paper towels to prevent dust dispersion, then wipe up.

Liquid: Use vermiculite or polypropylene pads to absorb.

Clean: Clean the surface with a soap/water solution (the phenol group increases solubility in

basic soapy water).

Disposal: Place all cleanup materials into the Solid Hazardous Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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